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Compound of Interest

Compound Name: Flupropanate

Cat. No.: B1195273

This document provides immediate safety and logistical information for the proper disposal of
flupropanate, a herbicide used for controlling perennial grasses. Adherence to these
procedural guidelines is critical for ensuring laboratory safety and environmental protection.

Flupropanate: Key Properties and Safety Data

For safe handling and disposal, it is essential to be aware of the chemical and toxicological
properties of flupropanate. The following table summarizes key quantitative data.
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Property Value Source

Chemical Stabiliy Stabl.e. under normal (2]
conditions.

Water Solubility 3.9 kg/L (very high) [1]

Acute Oral LD50 (rats) 11,900 mg/kg [1]

Acute Dermal LD50 (rats) >5,500 mg/L [1]

Inhalation LC50 (14 day, rats) >1.74 mg/L [1]

Soil Half-life Estimated to be 30 days.[1]

Low, due to very high water
solubility.[1]

Bioaccumulation Potential

Soil Mobilit Expected to be highly mobile
oil Mobili
Y due to low soil adsorption.[1]

Core Disposal Procedures

Disposal of flupropanate and its containers must be conducted in a manner that prevents
environmental contamination and exposure to personnel.

Unused or Undiluted Chemical

Under no circumstances should undiluted flupropanate be disposed of on-site.[1][2][3] For
disposal of the chemical product itself, consult with your institution's environmental health and
safety office and adhere to all relevant local, state, and territory government regulations.[4]

Empty Container and Packaging Disposal

Properly handling containers that have held flupropanate is crucial to prevent residual
chemical from causing harm.

For Liquid Formulations:

o Triple-Rinse Procedure: Containers must be triple-rinsed before disposal.[3] Add the rinsings
to the spray tank to use as part of the product application.[2][3]
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» Final Disposal:

o Recycling: If recycling is an option, replace the cap and return the clean container to a
designated recycler or collection point.[3]

o Waste Management Facility: If not recycling, the container should be broken, crushed, or
punctured and then delivered to an approved waste management facility.[3][5]

o Burial (If no facility is available): In the absence of an approved facility, bury the empty
packaging 500mm below the surface in a specifically marked and prepared disposal pit.[1]
[3][5][6][7] This pit must be located clear of waterways, desirable vegetation, and tree
roots.[3][5][6][7]

For Granular/Solid Formulations:

« Emptying: Ensure the container or packaging is completely empty, shaking any remaining
granules into the application equipment.[5]

» Final Disposal: Follow the same hierarchy as for liquid containers: prefer recycling or an
approved waste management facility. If these are not available, puncture or shred the
packaging and bury it according to the specific burial guidelines mentioned above.[1]

Key Prohibitions:
e DO NOT burn empty containers or the product itself.[1][3][5][6][7]
e DO NOT reuse containers or packaging for any other purpose.[1][5]

e DO NOT contaminate streams, rivers, or watercourses with the chemical or used containers.

[3][5][€]

Accidental Spill Management

Immediate and appropriate response to spills is critical to mitigate risks.

Small Spills:
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Wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses,
and overalls.[8]

For liquid spills, wipe up with an absorbent material like a clean rag, paper towels, sand, or
soil.[8]

For solid spills, sweep or vacuum the material, avoiding the generation of dust.[1][8]
Covering with a damp absorbent material can help suppress dust.[8]

Collect all contaminated materials and seal them in a properly labeled container for disposal.

[1](218]

Large Spills:

Clear the area of all unprotected personnel.[8]

Increase ventilation or work upwind of the spill.[8]

Contain the spill using an inert absorbent material or by creating a dike.[8][9]

Collect the spilled material and any contaminated soil or absorbent into sealable, open-top
containers for disposal.[2]

If contamination of sewers or waterways has occurred, notify local emergency services
immediately.[8]

Personal Protective Equipment (PPE)

When handling flupropanate during disposal procedures, the following PPE is recommended:

Elbow-length PVC gloves.[1]

Face shield or goggles.[1][2]

Cotton overalls, buttoned to the neck.[5]

Safety shoes and a dust mask may also be required, depending on the formulation and task.

[8]
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Always wash hands thoroughly with soap and water after handling and before eating, drinking,
or smoking.[1] Contaminated clothing should be washed after each day's use.[1][2]

Flupropanate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
flupropanate waste and containers.
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Start: Flupropanate Waste Generated

Identify Waste Type

Product Spill Container

Undiluted Chemical Product Spill Residue / Contaminated Material

Empty Container / Packaging

Is container from
liquid formulation?

Contain & Collect Spill

in Labeled, Sealable Container Yes

Triple-rinse container.

Add rinsate to spray tank. No (Granular)

v

Consult EHS & Local Regulations
for licensed disposal.

Puncture / Shred Container |«&

Select Disposal Method

If recycling If facility
unavailable unavailable

erred

Recycle via
approved program

End of Process

Dispose at Approved Bury in designated pit

Waste Management Facility (>500mm deep, away from water sources)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of flupropanate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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